Cas no 1795209-30-1 (N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide
• CAS No: 1795209-30-1
• MF: C₁₉H₁₈ClN₃O₂
• MW: 355.818123340607
• CID: 5367975
• Update Time: 2025-06-08

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-2-pyrrolidinyl]methyl]-3-chlorobenzamide
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide

• Inchi： 1S/C19H18ClN3O2/c20-14-6-3-5-13(11-14)18(24)21-12-15-7-4-10-23(15)19-22-16-8-1-2-9-17(16)25-19/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,21,24)
• InChI Key： KRQKRAKZIDSLPD-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC2=CC=CC=C2O1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.05±0.46(Predicted)

Additional information on N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide: A Comprehensive Overview

The compound CAS No. 1795209-30-1, also known as N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

At its core, this molecule consists of a benzoxazole ring system, which is a fused bicyclic structure comprising a benzene ring and an oxazole moiety. The benzoxazole group is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. The pyrrolidine ring, another key structural element, adds flexibility and enhances the molecule's ability to interact with biological targets. The combination of these structural motifs contributes to the compound's unique properties and functionality.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of bioactive agents. The incorporation of the 3-chlorobenzamide group introduces additional functionality, enhancing the compound's versatility in chemical reactions and biological interactions.

The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to degradation under physiological conditions. This property makes it an attractive candidate for use in drug delivery systems and other biomedical applications. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and materials science.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Researchers have also explored its ability to modulate cellular signaling pathways, which could be harnessed for therapeutic interventions in diseases such as cancer and inflammatory disorders.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed under controlled laboratory conditions. Results indicate that it undergoes gradual degradation under aerobic conditions, minimizing its potential to accumulate in the environment. This information is crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce production costs. Additionally, efforts are being made to explore its potential applications in nanotechnology and green chemistry, where its unique properties could contribute to the development of innovative materials and processes.

In conclusion, N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-chlorobenzamide (CAS No. 1795209-30-1) represents a promising molecule with diverse applications across multiple disciplines. Its structural complexity, coupled with its favorable properties, positions it as a valuable asset in both academic research and industrial development.